Cas no 1356481-57-6 (potassium (cyclopropylmethyl)trifluoroboranuide)

• Product Name: potassium (cyclopropylmethyl)trifluoroboranuide
• CAS No: 1356481-57-6
• MF: C₄H₇BF₃K
• MW: 162.00289273262
• MDL: MFCD11052655
• CID: 1238605
• PubChem ID: 50987185
• Update Time: 2025-08-04

potassium (cyclopropylmethyl)trifluoroboranuide Chemical and Physical Properties

Names and Identifiers

• potassium cyclopropylmethyl(trifluoro)boranuide
• Potassium cyclopyropylmethyltrifluoroborate
• potassium (cyclopropylmethyl)trifluoroboranuide
• AMY1149
• Potassium(cyclopropylmethyl)trifluoroborate
• AS-65867
• EN300-70830
• AKOS006239800
• potassium;cyclopropylmethyl(trifluoro)boranuide
• MFCD11052655
• ZB0234
• 1356481-57-6
• A50037
• Potassium (cyclopropylmethyl)trifluoroborate
• CS-W003933
• DB-159837

• MDL： MFCD11052655
• Inchi： 1S/C4H7BF3.K/c6-5(7,8)3-4-1-2-4;/h4H,1-3H2;/q-1;+1
• InChI Key： XCCLGHIXYQZPIA-UHFFFAOYSA-N
• SMILES： [K+].F[B-](CC1CC1)(F)F

Computed Properties

• Exact Mass: 162.0229964g/mol
• Monoisotopic Mass: 162.0229964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives

Additional information on potassium (cyclopropylmethyl)trifluoroboranuide

Introduction to Potassium (Cyclopropylmethyl)Trifluoroborane: Applications and Research Developments

Compound with the CAS number 1356481-57-6, known as Potassium (Cyclopropylmethyl)Trifluoroborane, is a specialized chemical reagent that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique boron-based structure, plays a crucial role in various synthetic transformations, particularly in the area of cross-coupling reactions. The trifluoroboryl group appended to the cyclopropylmethyl moiety imparts distinct electronic and steric properties, making it an invaluable tool for chemists working on complex molecular architectures.

The utility of Potassium (Cyclopropylmethyl)Trifluoroborane stems from its ability to participate in palladium-catalyzed cross-coupling reactions, which are fundamental to the construction of carbon-carbon bonds in organic synthesis. These reactions are widely employed in the pharmaceutical industry for the development of novel drug candidates. The trifluoroboryl group, in particular, is known for its stability under various reaction conditions and its compatibility with a broad range of substrates. This stability is attributed to the electron-withdrawing effect of the fluorine atoms, which enhances the reactivity of the boron center while maintaining structural integrity.

In recent years, there has been a surge in research focused on developing new methodologies for incorporating boron-containing groups into organic molecules. The demand for such compounds has been driven by their applications in drug discovery, where they serve as key intermediates in the synthesis of biologically active molecules. One notable area of research involves the use of Potassium (Cyclopropylmethyl)Trifluoroborane in Suzuki-Miyaura cross-coupling reactions, which have been widely adopted for their efficiency and scalability. These reactions allow for the formation of new carbon-carbon bonds between aryl or vinyl halides and boronic acids or esters, providing a versatile route to complex molecular frameworks.

The cyclopropylmethyl group in Potassium (Cyclopropylmethyl)Trifluoroborane adds an additional layer of functionality that can influence the reactivity and selectivity of cross-coupling reactions. The cyclopropyl ring is known for its strain and rigidity, which can modulate the electronic properties of adjacent functional groups. This feature has been exploited in various synthetic strategies to achieve regioselective transformations, where specific reaction outcomes are desired. The trifluoroboryl group, on the other hand, provides a stable handle for further functionalization, allowing chemists to construct increasingly complex molecules with precision.

Recent advancements in synthetic chemistry have highlighted the importance of boron-containing reagents in modern drug development. For instance, studies have demonstrated that compounds derived from Potassium (Cyclopropylmethyl)Trifluoroborane can be used to synthesize novel heterocyclic structures, which are prevalent in many therapeutic agents. These heterocycles often exhibit desirable pharmacological properties, such as binding affinity and metabolic stability. The ability to efficiently incorporate boron atoms into these structures has opened up new avenues for medicinal chemists seeking to design next-generation drugs.

The industrial application of Potassium (Cyclopropylmethyl)Trifluoroborane is also supported by its compatibility with green chemistry principles. Efforts have been made to develop solvent systems that minimize waste and reduce environmental impact while maintaining high reaction yields. One such approach involves the use of water or ethanol as reaction media, which aligns with the growing emphasis on sustainable chemical practices. These innovations not only enhance the efficiency of synthetic processes but also contribute to a more environmentally friendly approach to chemical manufacturing.

The future prospects for Potassium (Cyclopropylmethyl)Trifluoroborane are promising, with ongoing research exploring its potential in emerging fields such as materials science and nanotechnology. Boron-containing compounds have shown promise in applications ranging from luminescent materials to catalysts for energy conversion processes. As our understanding of these materials grows, it is likely that new uses will be discovered, further expanding the utility of this versatile chemical reagent.

In conclusion, Potassium (Cyclopropylmethyl)Trifluoroborane represents a significant advancement in synthetic chemistry, offering unique properties that make it indispensable for modern organic synthesis. Its role in cross-coupling reactions and its compatibility with green chemistry principles underscore its importance in both academic research and industrial applications. As research continues to uncover new possibilities for this compound, its impact on drug development and materials science is expected to grow even further.